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Compound of Interest

Compound Name: D-Glucose-180-3

Cat. No.: B12396975

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of D-
Glucose-180-3, a stable, non-radioactive, isotopically labeled form of glucose. The procedures
outlined below are designed to ensure the safe and compliant disposal of this compound in a
laboratory setting.

I. Core Principle: Non-Hazardous Waste
Classification

D-Glucose-180-3 is not classified as a hazardous substance according to Safety Data Sheets
(SDS).[1][2][3][4] The incorporation of the stable isotope Oxygen-18 does not alter the chemical
reactivity or the toxicological profile of the glucose molecule, nor does it make the compound
radioactive. Therefore, for the purposes of disposal, D-Glucose-180-3 can be managed in the
same manner as unlabeled D-Glucose. The primary directive for disposal is to adhere to all
local, state, and federal regulations for non-hazardous waste.[1][4]

Il. Summary of Chemical Properties for Disposal
Assessment

The following table summarizes the key properties of D-Glucose-180-3 relevant to its disposal.
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Property Value Citation
Chemical Formula CeH1205180 [5][6]
Molecular Weight ~182.16 g/mol 516171
CAS Number 3343-70-2

Appearance White solid [1114]

o Not a hazardous substance or
Hazard Classification

[1112][31[4]

mixture
Radioactivity None
Solubility Soluble in water [1114]

lll. Step-by-Step Disposal Protocol

This protocol provides a detailed methodology for the disposal of D-Glucose-180-3 from a

laboratory setting.

1.0 Waste Identification and Segregation

1.1 Identify the waste stream containing D-Glucose-180-3.

1.2 Confirm that the waste is not mixed with any hazardous materials, such as flammable

solvents, corrosive acids or bases, reactive chemicals, or toxic substances.

1.3 If the D-Glucose-180-3 is in a solution or mixture, all other components of the mixture

must be evaluated for their own disposal requirements. The disposal procedure must be

appropriate for the most hazardous component in the mixture.

2.0 Disposal of Solid D-Glucose-180-3 Waste

1.4 Do not mix D-Glucose-180-3 waste with radioactive or biohazardous waste streams.

e 2.1 Collect pure, solid D-Glucose-180-3 or materials contaminated solely with D-Glucose-

180-3 (e.g., weighing paper, gloves) in a designated, clearly labeled waste container.
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2.2 The label should identify the contents as "Non-hazardous waste: D-Glucose-180-3".

2.3 This solid waste can typically be disposed of in the regular laboratory trash, which is then
managed as municipal solid waste.[8] However, it is crucial to first consult your institution's
specific guidelines for non-hazardous solid waste disposal. Some institutions may require
that non-hazardous chemical waste be placed directly into dumpsters rather than laboratory
trash cans.[8]

3.0 Disposal of Agueous Solutions of D-Glucose-180-3

3.1 For aqueous solutions containing only D-Glucose-180-3 and water, disposal down the
sanitary sewer is generally permissible.[8][9][10]

3.2 Before disposal, ensure the concentration of the glucose solution is low. While D-
Glucose is not environmentally hazardous, disposing of large quantities of concentrated
solutions should be avoided.

3.3 When pouring the solution down the drain, flush with a copious amount of water (at least
a 20-fold excess) to ensure it is well-diluted and does not contribute to the organic load of
the wastewater system.[10]

3.4 It is imperative to obtain approval from your institution's Environmental Health and Safety
(EHS) department before initiating drain disposal of any chemical, including those deemed
non-hazardous.[8]

4.0 Decontamination and Disposal of Empty Containers

4.1 Empty containers that held D-Glucose-180-3 should be triple-rinsed with water.

4.2 The rinsate, being a dilute aqueous solution of a non-hazardous chemical, can typically
be disposed of down the sanitary sewer, following the procedure in section 3.0.

4.3 After rinsing, deface or remove the original chemical label to prevent misidentification.[1]

[8]

4.4 The cleaned, de-identified container can then be disposed of in the regular trash or
recycled according to institutional policy.
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IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of D-
Glucose-180-3.

Start: D-Glucose-180-3 Waste @

Is the waste mixed with other
substances (solvents, reagents, etc.)?

Identify the physical form of the
pure/unmixed D-Glucose-180-3 waste.

Identify all components.
Dispose of as hazardous waste
according to the most hazardous
component's requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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